Octaethyl [Benzene-1,2,4,5-tetrayltetrakis(methylene)]tetrakis(phosphonate)

Specification

• CAS No.: 136455-49-7
• Molecular Formula: C26H50O12P4
• Molecular Weight: 678.6 g/mol
• IUPAC Name: 1,2,4,5-tetrakis(diethoxyphosphorylmethyl)benzene
• Standard InChI: InChI=1S/C26H50O12P4/c1-9-31-39(27,32-10-2)19-23-17-25(21-41(29,35-13-5)36-14-6)26(22-42(30,37-15-7)38-16-8)18-24(23)20-40(28,33-11-3)34-12-4/h17-18H,9-16,19-22H2,1-8H3
• Standard InChI Key: UVEPIPICGDMOMD-UHFFFAOYSA-N
• SMILES: CCOP(=O)(CC1=CC(=C(C=C1CP(=O)(OCC)OCC)CP(=O)(OCC)OCC)CP(=O)(OCC)OCC)OCC
• Canonical SMILES: CCOP(=O)(CC1=CC(=C(C=C1CP(=O)(OCC)OCC)CP(=O)(OCC)OCC)CP(=O)(OCC)OCC)OCC

Introduction

Octaethyl [Benzene-1,2,4,5-tetrayltetrakis(methylene)]tetrakis(phosphonate) is a complex organic compound with the CAS number 136455-49-7. It is also known by several synonyms, including 1,2,4,5-Tetrakis(diethoxyphosphinylmethyl)benzene and [1,2,4,5-Benzenetetrayltetrakis(methylene)]tetrakisphosphonic Acid Octaethyl Ester. This compound is used primarily in research and industrial applications, particularly in the field of C-C bond forming reactions.

Synthesis and Applications

Octaethyl [Benzene-1,2,4,5-tetrayltetrakis(methylene)]tetrakis(phosphonate) is synthesized through a multi-step process involving the reaction of benzene derivatives with phosphonic acid esters. It is used in organic synthesis, particularly for forming complex molecules through phosphonate-mediated reactions.

Storage and Handling

• Storage Conditions: This compound should be stored under inert gas (e.g., argon) to prevent degradation due to air sensitivity.

• Temperature: Recommended storage at room temperature in a cool, dark place (<15°C).

Safety and Hazard Information

• Air Sensitivity: The compound is sensitive to air, necessitating storage under inert conditions.

• Physical State: Solid at 20°C.

Research Findings

Research on this compound is focused on its utility in organic synthesis, particularly in forming complex phosphorus-containing molecules. Its unique structure allows it to serve as a versatile building block for synthesizing a wide range of compounds.